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Compound of Interest

Compound Name: 3-Chloro-2-methyl-2H-indazole

Cat. No.: B7963653

Get Quote

Executive Summary & Compound Profile
3-Chloro-2-methyl-2H-indazole is a specialized heterocyclic scaffold often utilized in the

development of kinase inhibitors, anti-inflammatory agents, and modulating ligands for nuclear

receptors. Unlike its 1H-indazole tautomer, the 2-methyl substitution locks the compound into a

fixed quinoid-like resonance structure, significantly altering its polarity and solubility profile

compared to the parent indazole.

This guide addresses the critical solubility differentials between Dimethyl Sulfoxide (DMSO)

and Methanol (MeOH), providing a robust framework for stock solution preparation and assay

deployment.
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Property Detail

Systematic Name 3-Chloro-2-methyl-2H-indazole

Molecular Formula C₈H₇ClN₂

Molecular Weight 166.61 g/mol

Core Scaffold 2H-Indazole (Fused benzene and pyrazole ring)

Key Substituents
Chlorine (C3 position), Methyl group (N2

position)

LogP (Estimated) ~2.5 – 2.9 (Lipophilic)

Solubility Profile & Solvent Selection
The solubility of 3-Chloro-2-methyl-2H-indazole is governed by its lipophilic nature and the

lack of hydrogen bond donors (due to N2-methylation).

A. Dimethyl Sulfoxide (DMSO) – The Primary Stock
Solvent
Status:Highly Soluble DMSO is the gold standard for generating high-concentration stock

solutions of this compound. The aprotic nature of DMSO interacts effectively with the

polarizable aromatic system of the indazole without requiring hydrogen bonding.

Target Stock Concentration: 50 mM – 100 mM.

Saturation Limit (Est.): >150 mM (approx. 25 mg/mL).

Stability: Excellent. The compound is chemically stable in anhydrous DMSO at -20°C for >12

months.

Risk Factor: DMSO is hygroscopic. Water absorption over time can decrease solubility,

leading to "silent precipitation" where micro-crystals form that are invisible to the naked eye

but affect assay potency.
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B. Methanol (MeOH) – The Secondary/Processing
Solvent
Status:Moderately Soluble Methanol is a polar protic solvent. While 3-Chloro-2-methyl-2H-
indazole is soluble in methanol, the solubility limit is significantly lower than in DMSO.

Methanol is ideal for intermediate dilutions or specific chromatographic applications but not for

long-term storage of high-concentration stocks.

Target Working Concentration: <10 mM.

Saturation Limit (Est.): ~20–30 mM (Temperature dependent).

Risk Factor: High evaporation rate alters concentration; lower solubility increases risk of

precipitation upon cooling (e.g., retrieving from fridge).

C. Solubility Comparison Table
Solvent

Solubility
Rating

Recommended
Max Conc.

Primary Use
Case

Storage
Stability

DMSO High (+++++) 100 mM
Master Stock

Storage

High (-20°C or

-80°C)

Methanol Moderate (+++) 10 mM
Intermediate

Dilution / LC-MS

Low

(Evaporation

risk)

Water/PBS Very Low (+) <100 µM
Biological Assay

Buffer

Unstable

(Precipitation)

Experimental Protocols
Protocol A: Preparation of 100 mM Master Stock (DMSO)
Rationale: Creating a standardized master stock minimizes weighing errors and ensures

consistency across experiments.

Materials:
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3-Chloro-2-methyl-2H-indazole (Solid powder)

Anhydrous DMSO (Grade ≥99.9%, stored over molecular sieves)

Vortex mixer

Amber glass vials (Borosilicate)

Step-by-Step:

Calculate Mass: For 1 mL of 100 mM stock, weigh 16.66 mg of the compound.

Calculation:

.

Weighing: Weigh the powder directly into a pre-tared amber glass vial. Do not weigh onto

paper and transfer, as static loss is significant for small masses.

Solvent Addition: Add 1000 µL (1 mL) of Anhydrous DMSO.

Note: If the mass weighed deviates (e.g., 17.2 mg), adjust DMSO volume:

.

Solubilization: Vortex vigorously for 30–60 seconds. The solution should be clear and

colorless to pale yellow.

Visual Inspection: Hold the vial against a light source. If particulate matter remains, sonicate

in a water bath at room temperature for 5 minutes.

Aliquot & Store: Dispense into small aliquots (e.g., 50 µL) to avoid repeated freeze-thaw

cycles. Store at -20°C.

Protocol B: The "Self-Validating" Solubility Limit Test
Rationale: Since exact literature values are sparse for specific derivatives, this protocol allows

you to empirically determine if the compound is soluble at your desired concentration.
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Methodology:

Prepare the target solution (e.g., 10 mM in Methanol).

Centrifuge the solution at 13,000 x g for 10 minutes at Room Temperature.

Validation:

Pass: No pellet is visible.

Fail: A visible pellet indicates the concentration exceeds the solubility limit.

Quantification (Optional): If UV-Vis is available, measure the absorbance of the supernatant

and compare it to a theoretical standard curve to determine the actual dissolved

concentration.

Workflow Visualization
The following diagram illustrates the critical decision pathways for handling this compound,

highlighting the "Danger Zones" where precipitation is most likely to occur.

To cite this document: BenchChem. [Technical Guide: Solubilization and Handling of 3-
Chloro-2-methyl-2H-indazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7963653/docs#technical-guide-solubilization-and-
handling-of-3-chloro-2-methyl-2h-indazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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